Cas no 87769-40-2 (4H-1,3-Dioxin-4-one, 5-ethyl-2,2,6-trimethyl-)
87769-40-2 structure
Product Name:4H-1,3-Dioxin-4-one, 5-ethyl-2,2,6-trimethyl-
CAS No:87769-40-2
MF:C9H14O3
MW:170.205663204193
CID:652487
PubChem ID:13157022
Update Time:2025-04-19
4H-1,3-Dioxin-4-one, 5-ethyl-2,2,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,3-Dioxin-4-one, 5-ethyl-2,2,6-trimethyl-
- 5-ethyl-2,2,6-trimethyl-1,3-dioxin-4-one
- DTXSID60523028
- 5-Ethyl-2,2,6-trimethyl-2H,4H-1,3-dioxin-4-one
- SCHEMBL7428431
- 87769-40-2
-
- Inchi: 1S/C9H14O3/c1-5-7-6(2)11-9(3,4)12-8(7)10/h5H2,1-4H3
- InChI Key: ZYILMIXAVLPPRF-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(=O)OC1(C)C)CC
Computed Properties
- Exact Mass: 170.094294304g/mol
- Monoisotopic Mass: 170.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 35.5Ų
4H-1,3-Dioxin-4-one, 5-ethyl-2,2,6-trimethyl- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
87769-40-2 (4H-1,3-Dioxin-4-one, 5-ethyl-2,2,6-trimethyl-) Related Products
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